Cas no 853104-97-9 (3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid)

• Product Name: 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid
• CAS No: 853104-97-9
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• MDL: MFCD12027253
• CID: 1836622
• PubChem ID: 15890408
• Update Time: 2025-06-15

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanoic acid,3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-
• CS-0359474
• LS-02387
• MFCD12027253
• 3-[3-ethoxycarbonyl-5-(4-methoxyphenyl)-2-methylpyrrol-1-yl]propanoic acid
• ALBB-006706
• AKOS000265531
• 853104-97-9
• SB63417
• STK504070
• 3-(3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl)propanoicacid
• 3-[3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methylpyrrol-1-yl]propanoic acid
• 3-[3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl]propanoic acid
• 3-(3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid
• 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid

• MDL： MFCD12027253
• Inchi： 1S/C18H21NO5/c1-4-24-18(22)15-11-16(13-5-7-14(23-3)8-6-13)19(12(15)2)10-9-17(20)21/h5-8,11H,4,9-10H2,1-3H3,(H,20,21)
• InChI Key： WMVUJDSVGSAIGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC(=CC=2)OC)N(CCC(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid

Comprehensive Overview of 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9)

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole backbone and functional groups, is often explored for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its molecular structure, which combines an ethoxycarbonyl group, a methoxyphenyl moiety, and a propanoic acid chain, offering versatile reactivity.

In recent years, the demand for highly functionalized pyrrole derivatives like 853104-97-9 has surged due to their role in designing bioactive molecules. The compound's 4-methoxyphenyl group, for instance, is a common pharmacophore found in many therapeutic agents, making it a valuable building block in medicinal chemistry. Its CAS number (853104-97-9) is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. Researchers are investigating eco-friendly approaches to produce 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid, such as using catalytic processes or green solvents. These efforts align with the global push toward green chemistry, a hot topic among scientists and policymakers. The compound's synthetic versatility also makes it a candidate for structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that pyrrole-based compounds like 853104-97-9 may exhibit anti-inflammatory or antioxidant properties, though further validation is required. This aligns with the growing consumer focus on natural and synthetic antioxidants, a frequently searched topic in health and wellness forums. The ethoxycarbonyl and propanoic acid functionalities further enhance its compatibility with enzyme targets, making it a promising scaffold for drug discovery.

From a technical standpoint, the chemical stability and solubility of 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid are key considerations for its practical use. These properties are often discussed in formulation science, particularly for oral drug delivery systems. The compound's logP value and hydrogen bonding capacity are also critical parameters for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a recurring theme in pharmaceutical research.

In summary, 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9) is a multifaceted compound with broad applications in drug development, organic synthesis, and material science. Its unique molecular architecture and functional diversity make it a subject of ongoing research, particularly in the context of sustainable chemistry and therapeutic innovation. As scientific inquiries continue, this compound is likely to remain a focal point in cutting-edge research.